Cas no 1428378-26-0 (5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine)

• Product Name: 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine
• CAS No: 1428378-26-0
• MF: C₁₈H₁₆ClF₃N₂O₂
• MW: 384.780054092407
• CID: 5406431
• Update Time: 2025-07-24

5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl][2-(trifluoromethyl)phenyl]methanone
• 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine

• Inchi： 1S/C18H16ClF3N2O2/c19-12-5-6-16(23-11-12)26-13-7-9-24(10-8-13)17(25)14-3-1-2-4-15(14)18(20,21)22/h1-6,11,13H,7-10H2
• InChI Key： SUMHZAAOCDTJNG-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=C(Cl)C=C2)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.8±45.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine

Introduction to 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine (CAS No. 1428378-26-0)

5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine, identified by its CAS number 1428378-26-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, a piperidine moiety, and various functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine is highly relevant to its pharmacological profile. The presence of a trifluoromethyl group in the benzoyl moiety is particularly noteworthy, as this substituent is known to enhance metabolic stability and binding affinity in many drug candidates. Furthermore, the piperidine ring introduces a nitrogen-rich environment that can interact with biological targets, potentially modulating receptor activity or enzyme function.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The compound in question has been studied for its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The pyridine-piperidine scaffold is a common motif in drug design, owing to its ability to mimic natural bioactive molecules and facilitate optimal interactions with biological targets.

One of the most compelling aspects of 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine is its versatility in chemical modifications. The chlorine substituent at the fifth position of the pyridine ring provides a handle for further derivatization, allowing researchers to fine-tune its pharmacological properties. Additionally, the benzoyl-piperidine linkage offers opportunities for structural optimization, which can lead to improved solubility, bioavailability, and target specificity.

The trifluoromethyl group is particularly interesting from a chemical perspective. Its electron-withdrawing nature can influence the electronic properties of adjacent functional groups, thereby affecting reactivity and binding interactions. This feature has been exploited in the design of numerous pharmacophores, making it a valuable tool in medicinal chemistry. The combination of these elements in 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine suggests that it may exhibit multifaceted biological activities.

Recent studies have highlighted the importance of understanding the molecular interactions between drugs and their targets at an atomic level. Computational modeling and experimental techniques have been employed to elucidate the binding modes of this compound with potential therapeutic targets. These investigations have revealed that the compound can engage with multiple binding sites on its target proteins, leading to potent and selective inhibition.

The synthesis of 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine involves a series of well-defined chemical transformations. Key steps include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for subsequent pharmacological evaluation.

In conclusion, 5-chloro-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine (CAS No. 1428378-26-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. Continued investigation into this compound will likely yield valuable insights into its therapeutic potential and mechanisms of action.